Cas no 37776-25-3 (D-Arabinose,2,3,5-tris-O-(phenylmethyl)-)

• Product Name: D-Arabinose,2,3,5-tris-O-(phenylmethyl)-
• CAS No: 37776-25-3
• MF: C₂₆H₂₈O₅
• MW: 420.497528076172
• CID: 304358
• PubChem ID: 11058881
• Update Time: 2025-06-11

D-Arabinose,2,3,5-tris-O-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• D-Arabinose,2,3,5-tris-O-(phenylmethyl)-
• (3S,4R,5R)-3,4-bis(phenylmethoxy)-5-(phenylmethoxymethyl)oxolan-2-ol
• 2,3,5-TRI-O-BENZYL-D-ARABINOFURANOSE
• 2,3,4,6-TETRA-O-ACETYL-A-D-GALACTOPYRANOSYL FLUORIDE
• 2,3,5-Tri-O-benzyl-alpha
• 2,3,5-Tri-O-benzyl-arabinose
• 2,3,5-Tri-O-benzyl-D-arabinose
• beta-D-arabinofuranose
• (3S,4R,5R)-3,4-bis(benzyloxy)-5-(benzyloxymethyl)-tetrahydrofuran-2-ol
• BS-16028
• (3S,4R,5R)-3,4-Bis(benzyloxy)-5-((benzyloxy)methyl)tetrahydrofuran-2-ol
• W-202550
• 37776-25-3
• DTXSID10453669
• SCHEMBL1561732
• 2,3,5-tris-O-(phenylmethyl)-D-arabinofuranose
• (3S,4R,5R)-3,4-bis(benzyloxy)-5-(benzyloxymethyl)tetrahydrofuran-2-ol
• A847918
• 160549-10-0
• 2,3,5-Tri-O-benzyl-alpha/beta-D-arabinofuranose
• NAQUAXSCBJPECG-DYXQDRAXSA-N
• 2,3,5-Tri-O-benzyl-D-arabinofurannose
• D82222
• MFCD00080813
• AKOS027383188
• Q2N9682WFF
• D-Arabinose, 2,3,5-tris-O-(phenylmethyl)-
• D-Arabinofuranose, 2,3,5-tris-O-(phenylmethyl)-

• Inchi： 1S/C26H28O5/c27-26-25(30-18-22-14-8-3-9-15-22)24(29-17-21-12-6-2-7-13-21)23(31-26)19-28-16-20-10-4-1-5-11-20/h1-15,23-27H,16-19H2/t23-,24-,25+,26?/m1/s1
• InChI Key： NAQUAXSCBJPECG-DYXQDRAXSA-N
• SMILES： O1C([C@H]([C@@H]([C@H]1COCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 420.19400
• Monoisotopic Mass: 420.19367399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.218
• Boiling Point: 570.547°C at 760 mmHg
• Flash Point: 298.856°C
• Refractive Index: 1.609
• PSA: 57.15000
• LogP: 4.09120
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on D-Arabinose,2,3,5-tris-O-(phenylmethyl)-

D-Arabinose, 2,3,5-tris-O-(phenylmethyl): A Comprehensive Overview

D-Arabinose, 2,3,5-tris-O-(phenylmethyl) (CAS No. 37776-25-3) is a valuable compound in the field of organic chemistry and pharmaceutical research. This derivative of D-Arabinose is characterized by its unique structure, where the hydroxyl groups at the 2, 3, and 5 positions are protected by phenylmethyl (benzyl) groups. This protection is crucial for various synthetic pathways and applications in medicinal chemistry.

The chemical structure of D-Arabinose, 2,3,5-tris-O-(phenylmethyl) is represented by the formula C₁₈H₂₄O₆. The compound is a white crystalline solid with a molecular weight of 348.38 g/mol. Its solubility in common organic solvents such as dichloromethane and ethanol makes it highly versatile for use in laboratory settings.

In recent years, the interest in D-Arabinose, 2,3,5-tris-O-(phenylmethyl) has grown significantly due to its potential applications in the synthesis of complex carbohydrates and glycoconjugates. These compounds play a critical role in various biological processes, including cell signaling and immune responses. The benzyl-protected form of D-Arabinose provides a stable intermediate that can be further modified to create more complex structures.

One of the key areas where D-Arabinose, 2,3,5-tris-O-(phenylmethyl) has shown promise is in the development of glycopeptide antibiotics. Glycopeptides are a class of antibiotics that are effective against Gram-positive bacteria and are particularly useful in treating infections caused by methicillin-resistant Staphylococcus aureus (MRSA). The ability to synthesize these compounds with high purity and yield is essential for their therapeutic efficacy.

A recent study published in the Journal of Organic Chemistry highlighted the use of D-Arabinose, 2,3,5-tris-O-(phenylmethyl) in the synthesis of a novel glycopeptide antibiotic. The researchers demonstrated that the benzyl-protected form of D-Arabinose could be efficiently deprotected and coupled with other monosaccharides to form complex glycoconjugates. This approach not only improved the yield but also enhanced the stability and bioavailability of the final product.

Beyond its applications in antibiotic synthesis, D-Arabinose, 2,3,5-tris-O-(phenylmethyl) has also been explored for its potential in carbohydrate-based drug delivery systems. Carbohydrates are known for their biocompatibility and ability to target specific cells or tissues. By using protected forms like D-Arabinose, 2,3,5-tris-O-(phenylmethyl), researchers can design drug carriers that are stable during synthesis and release their payload under specific conditions.

In addition to its synthetic utility, D-Arabinose, 2,3,5-tris-O-(phenylmethyl) has been studied for its biological activity. Research has shown that certain derivatives of arabinose have anti-inflammatory properties and can modulate immune responses. These findings suggest that further exploration of arabinose derivatives could lead to new therapeutic agents for treating inflammatory diseases.

The safety profile of D-Arabinose, 2,3,5-tris-O-(phenylmethyl) is another important consideration. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that exposure to high concentrations or prolonged contact may pose health risks. Therefore, appropriate personal protective equipment (PPE) should always be used when handling this compound.

In conclusion, D-Arabinose, 2,3,5-tris-O-(phenylmethyl) (CAS No. 37776-25-3) is a versatile and valuable compound with a wide range of applications in organic chemistry and pharmaceutical research. Its unique structure and properties make it an essential intermediate in the synthesis of complex carbohydrates and glycoconjugates. Ongoing research continues to uncover new potential uses for this compound, highlighting its importance in advancing our understanding of biological processes and developing new therapeutic agents.